Cas no 2107992-21-0 (Benzyl n-(3-bromo-2,4-difluorophenyl)carbamate)

• Product Name: Benzyl n-(3-bromo-2,4-difluorophenyl)carbamate
• CAS No: 2107992-21-0
• MF: C₁₄H₁₀BrF₂NO₂
• MW: 342.135509967804
• CID: 6055679
• PubChem ID: 164643939
• Update Time: 2025-07-20

Benzyl n-(3-bromo-2,4-difluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6410574
• 2107992-21-0
• benzyl n-(3-bromo-2,4-difluorophenyl)carbamate
• Benzyl n-(3-bromo-2,4-difluorophenyl)carbamate

• Inchi： 1S/C14H10BrF2NO2/c15-12-10(16)6-7-11(13(12)17)18-14(19)20-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,19)
• InChI Key： QXPDBLNCQURUFQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 340.98630g/mol
• Monoisotopic Mass: 340.98630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Additional information on Benzyl n-(3-bromo-2,4-difluorophenyl)carbamate

Comprehensive Overview of Benzyl N-(3-Bromo-2,4-difluorophenyl)carbamate (CAS No. 2107992-21-0)

Benzyl N-(3-Bromo-2,4-difluorophenyl)carbamate (CAS No. 2107992-21-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and difluoro substitutions, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a carbamate linkage, makes it a versatile building block for drug discovery and material science applications. Researchers are increasingly exploring its potential in developing novel antimicrobial agents and enzyme inhibitors, aligning with the growing demand for innovative therapeutic solutions.

The compound's CAS No. 2107992-21-0 is a key identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its benzyl group enhances solubility in organic solvents, facilitating its use in multi-step synthetic routes. Recent studies highlight its role in cross-coupling reactions, a hot topic in green chemistry, where efficiency and sustainability are paramount. This aligns with the broader industry shift toward eco-friendly synthesis methods, a trend frequently searched by professionals in pharmaceutical R&D and organic chemistry.

One of the most searched questions related to Benzyl N-(3-Bromo-2,4-difluorophenyl)carbamate revolves around its stability under varying conditions. Analytical data confirms its robustness in acidic and neutral environments, though precautions are advised for prolonged storage. This stability profile makes it suitable for high-throughput screening (HTS) platforms, a technique widely discussed in AI-driven drug discovery forums. Additionally, its fluorine atoms contribute to enhanced binding affinity in target proteins, a feature leveraged in precision medicine applications.

From a commercial perspective, CAS No. 2107992-21-0 is often sourced for custom synthesis projects, catering to niche markets in bioconjugation and proteomics. Suppliers emphasize its high purity (>98%), a critical factor for reproducibility in academic and industrial labs. The compound's MSDS (Material Safety Data Sheet) details standard handling protocols, addressing common queries about lab safety and storage guidelines—topics frequently searched by early-career chemists.

Innovative applications of Benzyl N-(3-Bromo-2,4-difluorophenyl)carbamate extend to material science, where its halogenated aromatic core is utilized in designing liquid crystals and OLED precursors. This interdisciplinary relevance bridges gaps between chemistry and electronics, a convergence point for many STEM professionals. Furthermore, its patent landscape reveals ongoing developments in catalytic processes, reflecting the compound's adaptability to cutting-edge methodologies like flow chemistry.

In summary, Benzyl N-(3-Bromo-2,4-difluorophenyl)carbamate (CAS No. 2107992-21-0) exemplifies the synergy between structural complexity and functional versatility. Its alignment with trending research areas—sustainable synthesis, drug discovery, and advanced materials—ensures its continued relevance in scientific discourse. As interest grows in tailor-made intermediates, this compound stands out as a pivotal tool for innovators navigating the frontiers of molecular design.